2-(5-Acetyl-furan-2-ylmethyl)-thiazole-4-carboxylic acid ethyl ester

• Molecular Formula: C13H13NO4S
• Molecular Weight: 279.31 g/mol
• IUPAC Name: ethyl 2-[(5-acetylfuran-2-yl)methyl]-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C13H13NO4S/c1-3-17-13(16)10-7-19-12(14-10)6-9-4-5-11(18-9)8(2)15/h4-5,7H,3,6H2,1-2H3
• InChI Key: XGKXYYNHWNWNMT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CSC(=N1)CC2=CC=C(O2)C(=O)C

Description

2-(5-Acetyl-furan-2-ylmethyl)-thiazole-4-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C13H13NO4S and its molecular weight is 279.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a solution of 2-[5-(2-methyl-[1,3]dioxolan-2-yl)-furan-2-yl]-thioacetamide (3.20 g, 14.06 mmol) and ethylbromopyruvate (2.07 mL, 14.06 mmol) in ethanol (40 mL) was stirred for 30 min at reflux. The solvent was removed under reduced pressure and the residue was dissolved in EA (150 mL) and washed with 7% aq. NaHCO3 (100 mL). The org. phase was dried over MgSO4, filtered, and the solvent was removed under reduced pressure. Purification of the residue by FC (1:1 hept-EA) gave the title compound as an orange oil. TLC: rf (1:1 hept-EA)=0.24. LC-MS-conditions 02: tR=0.86 min, [M+H]+=280.30.